4-{[3,5-bis(ethoxycarbonyl)phenyl]amino}-4-oxo-2-butenoic acid

• IUPAC Name: (E)-4-[3,5-bis(ethoxycarbonyl)anilino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C16H17NO7/c1-3-23-15(21)10-7-11(16(22)24-4-2)9-12(8-10)17-13(18)5-6-14(19)20/h5-9H,3-4H2,1-2H3,(H,17,18)(H,19,20)/b6-5+
• InChI Key: JVQIXMONLOZTIX-AATRIKPKSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC(=C1)NC(=O)C=CC(=O)O)C(=O)OCC
• Isomeric SMILES: CCOC(=O)C1=CC(=CC(=C1)NC(=O)/C=C/C(=O)O)C(=O)OCC
• Molecular Formula: C16H17NO7
• Molecular Weight: 335.31 g/mol

Description

4-{[3,5-bis(ethoxycarbonyl)phenyl]amino}-4-oxo-2-butenoic acid, commonly known as BEA-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

BEA-2 exerts its effects through various mechanisms, depending on the specific application. In medicine, BEA-2 has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression. It has also been shown to modulate the expression of genes involved in neurodegeneration. In agriculture, BEA-2 has been shown to enhance the uptake of nutrients by plants and improve their resistance to environmental stressors. In materials science, BEA-2 has been shown to act as a versatile building block for the synthesis of various materials with unique properties.
Biochemical and Physiological Effects:
BEA-2 has been shown to have various biochemical and physiological effects, depending on the specific application. In medicine, BEA-2 has been shown to reduce inflammation and inhibit cancer cell growth. It has also been shown to improve cognitive function in animal models of neurodegenerative diseases. In agriculture, BEA-2 has been shown to enhance plant growth and yield by improving nutrient uptake and stress tolerance. In materials science, BEA-2 has been shown to enable the synthesis of materials with unique properties such as high thermal stability and conductivity.

Advantages and Limitations for Lab Experiments

BEA-2 has several advantages for use in lab experiments, including its high purity and stability, as well as its versatility as a building block for the synthesis of various materials. However, there are also limitations to its use, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for research on BEA-2, including the investigation of its potential applications in drug delivery, the development of novel materials with unique properties, and the exploration of its mechanisms of action in various biological systems. Additionally, further studies are needed to optimize the synthesis method of BEA-2 and to improve its cost-effectiveness for wider use in various research fields.
Conclusion:
In conclusion, BEA-2 is a promising chemical compound with various potential applications in medicine, agriculture, and materials science. Its synthesis method has been optimized for high yields and purity, making it suitable for various research applications. Further studies are needed to fully explore its potential and to optimize its use in various research fields.

Synthesis Methods

BEA-2 can be synthesized through a multistep process that involves the reaction of 3,5-bis(ethoxycarbonyl)aniline with maleic anhydride in the presence of a suitable catalyst. The resulting product is then treated with a base to yield BEA-2. The synthesis method has been optimized to achieve high yields and purity of BEA-2, making it suitable for various research applications.

Scientific Research Applications

BEA-2 has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, BEA-2 has been shown to exhibit anti-inflammatory and anti-cancer properties. It has also been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In agriculture, BEA-2 has been studied for its ability to enhance crop growth and yield. In materials science, BEA-2 has been explored as a potential precursor for the synthesis of novel materials with unique properties.